Cas no 882747-57-1 (1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole)

• Product Name: 1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole
• CAS No: 882747-57-1
• MF: C₂₃H₂₃NO₂
• MW: 345.43422627449
• CID: 5271312
• Update Time: 2025-05-20

1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole
• 1H-Indole, 3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1-(phenylmethyl)-

• Inchi： 1S/C23H23NO2/c1-2-6-18(7-3-1)16-24-17-21(20-8-4-5-9-22(20)24)19-10-12-23(13-11-19)25-14-15-26-23/h1-10,17H,11-16H2
• InChI Key： OXBBTSMKXOAWJJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=C2)C(C2CCC3(OCCO3)CC=2)=C1

Additional information on 1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole

Recent Advances in the Study of 1-Benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole (CAS: 882747-57-1)

The compound 1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole (CAS: 882747-57-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole, with several research groups reporting novel synthetic routes to access this scaffold. The presence of the spirocyclic dioxolane moiety and the benzyl-substituted indole core provides a rich platform for chemical modifications, enabling the exploration of diverse pharmacological properties. Notably, the compound has shown promising activity in preliminary screenings against various biological targets, including kinases and GPCRs.

In a recent publication in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole exhibit potent inhibitory effects against a panel of cancer cell lines. The study employed a combination of in vitro assays and computational modeling to elucidate the structure-activity relationships (SAR) of these compounds. The results suggest that the spirocyclic moiety plays a critical role in enhancing binding affinity to specific oncogenic targets.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the neuroprotective potential of 1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole derivatives. The researchers found that certain analogs of this compound could effectively modulate oxidative stress pathways in neuronal cells, offering potential therapeutic avenues for neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also highlighted the importance of the benzyl group in conferring blood-brain barrier permeability.

From a mechanistic perspective, recent investigations have focused on understanding the molecular interactions of 1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole with its biological targets. X-ray crystallography and NMR studies have provided insights into the binding modes of this compound, revealing key interactions with active site residues. These findings are expected to guide the design of more potent and selective analogs in future drug development efforts.

In conclusion, the growing body of research on 1-benzyl-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole (CAS: 882747-57-1) underscores its potential as a valuable scaffold in medicinal chemistry. The compound's unique structural features, combined with its demonstrated biological activities, make it an attractive candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models.